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Compound of Interest

Compound Name:
3-(Aminomethyl)benzoic acid

hydrochloride

Cat. No.: B1284310 Get Quote

An In-depth Examination of a Versatile Research Chemical in Drug Discovery and

Development

Abstract
3-(Aminomethyl)benzoic acid hydrochloride is a versatile research chemical that serves as

a crucial building block and intermediate in the synthesis of a wide array of biologically active

compounds. Its structural motif is found in molecules targeting various enzymes and receptors,

making it a compound of significant interest in pharmaceutical and medicinal chemistry

research. This technical guide provides a comprehensive overview of its chemical properties,

synthesis, and established and potential research applications, with a focus on its role as an

enzyme inhibitor and its potential anti-inflammatory properties. Detailed experimental protocols

and quantitative data are presented to assist researchers in its effective utilization.

Chemical and Physical Properties
3-(Aminomethyl)benzoic acid hydrochloride is a white to off-white solid that is slightly

soluble in water.[1][2] The hydrochloride salt form enhances the stability and solubility of the

parent compound, 3-(aminomethyl)benzoic acid, making it more amenable for use in various

experimental settings.[3]
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Property Value Reference

CAS Number 876-03-9 [4]

Molecular Formula C₈H₁₀ClNO₂ [4][5]

Molecular Weight 187.62 g/mol [4][5]

Melting Point 242-244 °C [1]

Appearance White to off-white solid [1]

Solubility Slightly soluble in water [1][2]

Storage Temperature 2-8°C [3]

IUPAC Name
3-(aminomethyl)benzoic

acid;hydrochloride
[5]

Synthesis
The synthesis of 3-(aminomethyl)benzoic acid, the parent compound of the hydrochloride salt,

can be achieved through various routes. A common method involves the ammonolysis of a

precursor such as 3-(chloromethyl)benzoic acid. The hydrochloride salt is then readily prepared

by treating the free base with hydrochloric acid.

Example Synthetic Protocol: Ammonolysis of 3-
(Chloromethyl)benzoic Acid
This protocol is adapted from a patented method for the synthesis of aminomethylbenzoic acid.

[2]

Step 1: Ammonolysis of 3-(Chloromethyl)benzoic Acid

In a suitable reaction vessel, suspend 3-(chloromethyl)benzoic acid in an aqueous ammonia

solution.

The reaction mixture is stirred at a controlled temperature, for example, between 15-25°C.
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The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the

starting material is consumed.

Upon completion, the reaction mixture is worked up to isolate the 3-(aminomethyl)benzoic

acid. This may involve pH adjustment to precipitate the product, followed by filtration and

washing.

Step 2: Formation of the Hydrochloride Salt

Dissolve the crude 3-(aminomethyl)benzoic acid in a suitable solvent, such as methanol.

Add a stoichiometric amount of hydrochloric acid (e.g., concentrated HCl or HCl in a solvent

like isopropanol) to the solution.

The hydrochloride salt will precipitate out of the solution.

The precipitate is collected by filtration, washed with a cold solvent (e.g., ether), and dried

under vacuum to yield 3-(aminomethyl)benzoic acid hydrochloride.

3-(Chloromethyl)benzoic Acid Ammonolysis
(Aqueous Ammonia)

Step 1 3-(Aminomethyl)benzoic AcidIntermediate Acidification
(Hydrochloric Acid)

Step 2 3-(Aminomethyl)benzoic Acid HClFinal Product

Click to download full resolution via product page

Caption: Synthetic workflow for 3-(Aminomethyl)benzoic acid hydrochloride.

Research Applications
3-(Aminomethyl)benzoic acid hydrochloride serves as a valuable scaffold in the

development of various therapeutic agents. Its derivatives have been explored for a range of

biological activities.

Enzyme Inhibition
The aminomethylbenzoic acid moiety is a key structural feature in the design of enzyme

inhibitors. Derivatives have shown inhibitory activity against several classes of enzymes.
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Table 2: Enzyme Inhibitory Activity of 3-(Aminomethyl)benzoic Acid Derivatives

Derivative Class Target Enzyme IC₅₀ / Kᵢ Reference

Aminobenzoic acid

derivatives
Acetylcholinesterase

IC₅₀ = 1.66 ± 0.03 µM

(for compound 5b)

Aminobenzoic acid

derivatives
Butyrylcholinesterase

IC₅₀ = 2.67 ± 0.05 µM

(for compound 2c)

Benzylamine and

benzamidine

derivatives

Trypsin, Plasmin,

Thrombin
Competitive inhibitors [6]

It is important to note that the data above is for derivatives and illustrates the potential of the 3-

(aminomethyl)benzoic acid scaffold. Researchers can use the hydrochloride salt as a starting

material to synthesize novel derivatives for screening against various enzyme targets.

Anti-Inflammatory Research
Derivatives of benzoic acid have been investigated for their anti-inflammatory properties. While

direct studies on 3-(aminomethyl)benzoic acid hydrochloride are limited, related compounds

have been shown to modulate inflammatory pathways. For instance, a derivative of salicylic

acid, 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid, has been shown to inhibit the NF-κB

signaling pathway, a key regulator of inflammation.[7] This suggests that the 3-

(aminomethyl)benzoic acid backbone could be a useful starting point for developing novel anti-

inflammatory agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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